3-(2,3-Dimethylphenyl)-2-methylbenzoic acid, 95%
Overview
Description
3-(2,3-Dimethylphenyl)-2-methylbenzoic acid (also known as 3-DMBPA) is an aromatic compound with potential therapeutic applications. It is a phenyl-substituted benzoic acid derivative, and is used in the synthesis of various other compounds. 3-DMBPA has been studied for its potential applications in a variety of areas, including drug development, biochemistry, and pharmacology.
Scientific Research Applications
3-DMBPA has been studied for its potential applications in a variety of areas, including drug development, biochemistry, and pharmacology. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties, and has been studied for its potential use in the treatment of various diseases, including cancer and neurological disorders. Additionally, 3-DMBPA has been studied for its use as a potential biomarker for the diagnosis of certain diseases, such as Parkinson’s disease.
Mechanism of Action
The exact mechanism of action of 3-DMBPA is not yet fully understood. However, it has been suggested that 3-DMBPA may act as an antioxidant, and may also have an effect on the expression of certain genes. Additionally, 3-DMBPA has been found to interact with various proteins, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
3-DMBPA has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. Additionally, 3-DMBPA has been found to reduce the production of certain pro-inflammatory cytokines, and has been found to have an effect on the expression of certain genes.
Advantages and Limitations for Lab Experiments
The use of 3-DMBPA in lab experiments has a number of advantages. It is a relatively simple compound to synthesize, and its two-step synthesis yields high yields of up to 95%. Additionally, 3-DMBPA is a relatively stable compound, making it well-suited for use in lab experiments. However, there are some limitations to using 3-DMBPA in lab experiments. For example, it is not yet fully understood how 3-DMBPA interacts with proteins, and further research is needed in this area. Additionally, 3-DMBPA is a relatively new compound, and further research is needed to fully understand its mechanism of action.
Future Directions
There are a number of potential future directions for research related to 3-DMBPA. First, further research is needed to understand the exact mechanism of action of 3-DMBPA. Additionally, further research is needed to understand how 3-DMBPA interacts with proteins. Additionally, further research is needed to determine the potential therapeutic applications of 3-DMBPA, such as its potential use in the treatment of diseases such as cancer and neurological disorders. Finally, further research is needed to determine the potential biomarker applications of 3-DMBPA, such as its potential use in the diagnosis of Parkinson’s disease.
Synthesis Methods
3-DMBPA can be synthesized in a two-step process. The first step involves the reaction of 2,3-dimethylbenzaldehyde and 2-methylbenzoic acid, which yields 3-(2,3-dimethylphenyl)-2-methylbenzoic acid. The second step involves the reaction of 3-(2,3-dimethylphenyl)-2-methylbenzoic acid and sodium hydroxide, which yields 3-(2,3-dimethylphenyl)-2-methylbenzoic acid hydrochloride. The two-step synthesis of 3-DMBPA has been reported to yield yields of up to 95%.
properties
IUPAC Name |
3-(2,3-dimethylphenyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2/c1-10-6-4-7-13(11(10)2)14-8-5-9-15(12(14)3)16(17)18/h4-9H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPOUXPCBLVEVQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=C(C(=CC=C2)C(=O)O)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688928 |
Source
|
| Record name | 2,2',3'-Trimethyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261985-02-7 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 2,2′,3′-trimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261985-02-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2',3'-Trimethyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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